N-(diphenylmethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-benzhydryl-1,1-dioxo-1,2-benzothiazol-3-imine
• InChI: InChI=1S/C20H16N2O2S/c23-25(24)18-14-8-7-13-17(18)20(22-25)21-19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19H,(H,21,22)
• InChI Key: PKJFANXCPDQQCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)N=C3C4=CC=CC=C4S(=O)(=O)N3
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

N-(diphenylmethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, commonly known as BIT, is a chemical compound that has gained significant attention in recent years due to its diverse range of applications in scientific research. BIT is a heterocyclic compound that contains a benzisothiazole ring system, which has been shown to possess unique physicochemical properties that make it an attractive candidate for various research applications.

Mechanism of Action

The mechanism of action of BIT is not fully understood, but it is believed to act by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain. This inhibition leads to an increase in the concentration of acetylcholine, which has been shown to improve cognitive function in animal models of Alzheimer's disease.
Biochemical and Physiological Effects
BIT has been shown to possess a range of biochemical and physiological effects, including the ability to scavenge reactive oxygen species and to induce apoptosis in cancer cells. BIT has also been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BIT in lab experiments is its relatively low toxicity compared to other heterocyclic compounds. This makes it a safer alternative for use in research applications. However, one of the limitations of using BIT is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on BIT, including the development of new synthetic methods for the production of BIT, the investigation of its potential as a drug candidate for the treatment of Alzheimer's disease, and the exploration of its antimicrobial properties for the development of new antimicrobial agents. Additionally, further research is needed to fully understand the mechanism of action of BIT and its potential applications in various fields of scientific research.
Conclusion
In conclusion, N-(diphenylmethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, or BIT, is a heterocyclic compound that has shown promise in a wide range of scientific research applications. Its unique physicochemical properties and low toxicity make it an attractive candidate for further research, and its potential applications in the fields of Alzheimer's disease treatment, antimicrobial agent development, and photodynamic therapy make it an exciting area of study for future research.

Synthesis Methods

The synthesis of BIT involves the reaction of N,N-diphenylamine with sulfur and chloramine-T in the presence of acetic acid. The resulting product is then oxidized with hydrogen peroxide to form BIT. This method has been shown to produce high yields of pure BIT and is relatively easy to perform.

Scientific Research Applications

BIT has been used in a wide range of scientific research applications, including as a fluorescent probe for the detection of reactive oxygen species, as a photosensitizer for photodynamic therapy, and as a potential drug candidate for the treatment of Alzheimer's disease. BIT has also been shown to possess antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents.